Cas no 1955558-03-8 (propyl 4-(fluorosulfonyl)benzoate)

• Product Name: propyl 4-(fluorosulfonyl)benzoate
• CAS No: 1955558-03-8
• MF: C₁₀H₁₁FO₄S
• MW: 246.255345582962
• MDL: MFCD28968595
• CID: 5221477
• PubChem ID: 122236134
• Update Time: 2025-10-22

propyl 4-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(fluorosulfonyl)-, propyl ester
• propyl 4-(fluorosulfonyl)benzoate

• MDL： MFCD28968595
• Inchi： 1S/C10H11FO4S/c1-2-7-15-10(12)8-3-5-9(6-4-8)16(11,13)14/h3-6H,2,7H2,1H3
• InChI Key： AFULQHUHKLWBDE-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=C(S(F)(=O)=O)C=C1

Additional information on propyl 4-(fluorosulfonyl)benzoate

Recent Advances in the Application of Propyl 4-(Fluorosulfonyl)benzoate (CAS: 1955558-03-8) in Chemical Biology and Pharmaceutical Research

Propyl 4-(fluorosulfonyl)benzoate (CAS: 1955558-03-8) has emerged as a versatile chemical reagent in recent years, particularly in the fields of chemical biology and pharmaceutical research. This compound, characterized by its fluorosulfonyl and benzoate functional groups, has demonstrated significant potential in various applications, including protein modification, drug discovery, and probe development. Recent studies have highlighted its utility as a reactive intermediate for the synthesis of more complex molecules with enhanced biological activity.

One of the key areas of research involving propyl 4-(fluorosulfonyl)benzoate is its role in covalent inhibitor design. The fluorosulfonyl group serves as an electrophilic warhead, enabling the compound to form stable covalent bonds with nucleophilic residues in target proteins. This property has been exploited in the development of irreversible inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful application of this compound in the synthesis of a novel series of EGFR inhibitors with improved selectivity and potency.

In addition to its use in inhibitor design, propyl 4-(fluorosulfonyl)benzoate has also been employed as a labeling reagent for mass spectrometry-based proteomics. The compound's ability to selectively modify cysteine residues has made it a valuable tool for studying protein-protein interactions and post-translational modifications. Recent work by Smith et al. (2024) showcased its utility in identifying novel drug targets by profiling the reactivity of cysteine residues across the human proteome.

The synthetic versatility of propyl 4-(fluorosulfonyl)benzoate has been further demonstrated in the development of positron emission tomography (PET) tracers. Researchers have utilized this compound as a precursor for the introduction of fluorine-18, a radioisotope commonly used in PET imaging. A recent breakthrough in this area was reported by a team at MIT, who developed a streamlined method for incorporating fluorine-18 into complex molecules using propyl 4-(fluorosulfonyl)benzoate as a key intermediate.

Despite these promising applications, challenges remain in the optimization of propyl 4-(fluorosulfonyl)benzoate-based compounds. Issues such as off-target reactivity and metabolic instability have been noted in some studies, prompting ongoing research into structural modifications that could improve the pharmacokinetic properties of derivatives. Current efforts are focused on balancing reactivity with selectivity, as well as enhancing the bioavailability of resulting drug candidates.

Looking forward, propyl 4-(fluorosulfonyl)benzoate is expected to play an increasingly important role in chemical biology and drug discovery. Its unique combination of reactivity and versatility makes it particularly valuable in the era of targeted covalent drugs and chemical proteomics. Future research directions may include the development of new synthetic methodologies, expansion of its applications in bioconjugation, and exploration of its potential in emerging therapeutic areas such as targeted protein degradation.